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Compound of Interest

Compound Name: 3-Chloroalanine

Cat. No.: B1265362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloroalanine is an unnatural, halogenated amino acid derivative used in biochemical

research and drug development.[1][2] It acts as an inhibitor for several enzymes, including

alanine racemase and threonine deaminase, making it a valuable tool for studying metabolic

pathways and as a potential bacteriostatic agent.[3][4] Accurate and consistent preparation of

stock solutions is critical for reproducible experimental results. This document provides a

detailed protocol for the preparation, storage, and handling of 3-Chloroalanine stock solutions.

Chemical and Physical Properties
A summary of the key properties of 3-Chloroalanine is presented below. This data is essential

for accurate calculations and safe handling.
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Property Value Reference

Molecular Formula C₃H₆ClNO₂ [5][6][7]

Molecular Weight 123.54 g/mol [5][6][7]

Appearance
White to off-white crystalline

solid
[1][6][8]

Melting Point 156-157 °C [1][8]

Solubility (Water)
Soluble. ≥ 30 mg/mL (242.84

mM)
[4][6]

Solubility (DMSO)

Slightly soluble. The

hydrochloride salt is soluble at

100 mg/mL with sonication.

[8][9]

Safety and Handling Precautions
3-Chloroalanine is an irritant and requires careful handling in a laboratory setting.

Hazard Identification: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[6][7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

nitrile gloves, and safety goggles that conform to EU EN166 or US NIOSH standards.[10]

Handling: Handle the compound in a well-ventilated area or under a chemical fume hood to

avoid inhalation of dust.[3] Avoid contact with skin and eyes.[3] After handling, wash hands

thoroughly.

First Aid:

Skin Contact: Immediately wash off with soap and plenty of water.[8]

Eye Contact: Rinse cautiously with water for several minutes.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[8]
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Spills: Sweep or vacuum up spilled material and place it into a suitable container for

disposal.[3]

Experimental Protocol: Preparation of a 100 mM
Aqueous Stock Solution
This protocol describes the preparation of 10 mL of a 100 mM 3-Chloroalanine stock solution

in water. Adjust calculations as needed for different concentrations or volumes.

Materials and Equipment:

3-Chloroalanine (solid, MW: 123.54 g/mol )

High-purity, sterile water (e.g., Milli-Q or equivalent)

Analytical balance

10 mL volumetric flask

Weighing paper or boat

Spatula

Magnetic stirrer and stir bar

Sterile 0.22 µm syringe filter and syringe (for sterile applications)

Sterile microcentrifuge tubes or cryovials for aliquoting

Workflow Diagram:
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1. Calculate Mass

2. Weigh Compound

3. Dissolve in Solvent

4. Adjust to Final Volume

5. Sterilize (Optional)

6. Aliquot

7. Store

Ready for Use

Click to download full resolution via product page

Caption: Experimental workflow for preparing 3-Chloroalanine stock solution.

Procedure:
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Calculate the Required Mass:

Use the following formula: Mass (g) = Concentration (mol/L) × Volume (L) × Molecular

Weight ( g/mol )

For 10 mL of a 100 mM solution: Mass = 0.1 mol/L × 0.010 L × 123.54 g/mol = 0.1235 g

(or 123.5 mg)

Weigh the 3-Chloroalanine:

Place a weighing boat on the analytical balance and tare it.

Carefully weigh out 123.5 mg of 3-Chloroalanine powder using a spatula.

Dissolve the Compound:

Transfer the weighed powder into the 10 mL volumetric flask.

Add approximately 7-8 mL of high-purity water.

Add a small magnetic stir bar and place the flask on a magnetic stirrer.

Stir until the solid is completely dissolved. 3-Chloroalanine is water-soluble, but gentle

agitation will speed up the process.

Adjust to Final Volume:

Once dissolved, carefully add water to the volumetric flask until the bottom of the

meniscus reaches the 10 mL calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Sterilization (for cell culture or biological applications):

Draw the solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.
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Filter the solution directly into a sterile container. This method is recommended as

autoclaving may degrade the compound.[4]

Aliquoting and Storage:

To avoid degradation from repeated freeze-thaw cycles, dispense the stock solution into

smaller, single-use aliquots (e.g., 100 µL or 1 mL) in sterile microcentrifuge tubes or

cryovials.[4][9]

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Storage and Stability
Proper storage is crucial to maintain the integrity of the 3-Chloroalanine stock solution.

Form
Storage
Temperature

Shelf Life Reference

Solid Powder
4°C (sealed, away

from moisture)
2 years [4]

Solid Powder -20°C 3 years [4]

Stock Solution (in

solvent)
-20°C 1 month to 1 year [4][9]

Stock Solution (in

solvent)
-80°C 6 months to 2 years [4][9]

Note: When ready to use, thaw an aliquot at room temperature or on ice. Do not refreeze

partially used aliquots.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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